Cas no 238433-75-5 ((2-Phenyl-oxazol-5-yl)-methanol)

• Product Name: (2-Phenyl-oxazol-5-yl)-methanol
• CAS No: 238433-75-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD18432566
• CID: 2181792
• PubChem ID: 62707618
• Update Time: 2025-10-28

(2-Phenyl-oxazol-5-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-oxazol-5-yl)-methanol
• 2-phenyl-5-(hydroxymethyl)oxazole
• (2-Phenyloxazol-5-yl)methanol
• SB35953
• (2-phenyl-1,3-oxazol-5-yl)methanol
• BS-50098
• DB-257577
• MFCD18432566
• F20884
• SCHEMBL24784588
• 238433-75-5
• CS-0197069

• MDL： MFCD18432566
• Inchi： 1S/C10H9NO2/c12-7-9-6-11-10(13-9)8-4-2-1-3-5-8/h1-6,12H,7H2
• InChI Key： IGCIKGHHWZIVOD-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on (2-Phenyl-oxazol-5-yl)-methanol

Comprehensive Overview of (2-Phenyl-oxazol-5-yl)-methanol (CAS No. 238433-75-5): Properties, Applications, and Industry Insights

(2-Phenyl-oxazol-5-yl)-methanol, identified by its CAS number 238433-75-5, is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic derivative features a phenyl-substituted oxazole core with a hydroxymethyl functional group, making it a versatile intermediate for synthetic applications. Its molecular structure (C₁₀H₉NO₂) combines aromatic stability with reactive sites amenable to further chemical modifications.

Recent studies highlight the compound's role in designing fluorescent probes and bioactive molecules, aligning with trends in precision medicine and molecular imaging. Researchers increasingly search for "oxazole derivatives in drug discovery" or "CAS 238433-75-5 synthesis methods," reflecting growing interest in its synthetic utility. The hydroxymethyl group enables conjugation with other pharmacophores, a feature exploited in developing targeted therapeutics and smart materials.

From a physicochemical perspective, (2-Phenyl-oxazol-5-yl)-methanol typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, particularly when the compound is used in high-value applications. Industry discussions frequently address "how to characterize oxazole compounds" and "238433-75-5 spectral data," underscoring the need for reliable analytical protocols.

The compound's stability profile makes it suitable for multistep synthetic routes, though storage under inert atmosphere is recommended to preserve the hydroxymethyl functionality. Current patent literature reveals applications in OLED materials and small-molecule inhibitors, coinciding with market demands for energy-efficient displays and targeted cancer therapies. Search queries such as "oxazole methanol derivatives in electronics" demonstrate cross-industry interest.

Manufacturers emphasize green chemistry approaches for producing CAS 238433-75-5, responding to environmental concerns. Catalytic methods and solvent optimization are frequently discussed in technical forums, with particular focus on "sustainable heterocycle synthesis." The compound's structure-activity relationships continue to be explored, especially in contexts like "oxazole pharmacophores" and "scaffold hopping strategies" prevalent in medicinal chemistry literature.

Quality control specifications for (2-Phenyl-oxazol-5-yl)-methanol typically require ≥95% purity by HPLC, with strict limits on residual solvents. These standards reflect its use in preclinical research and material science applications. Analytical challenges, such as "oxazole compound characterization" and "238433-75-5 stability testing," remain active topics in scientific communities.

Emerging applications in agrochemicals and functional coatings have expanded the commercial potential of this compound. The oxazole ring's electron-rich nature contributes to interesting photophysical properties, relevant to developing advanced sensors. Industry reports tracking "specialty chemical market trends" often reference such multifunctional intermediates.

Regulatory compliance for CAS 238433-75-5 varies by application, with pharmaceutical uses requiring stringent documentation. Safety data sheets emphasize standard laboratory precautions, while research continues into the compound's full biological profile. The intersection of "heterocyclic chemistry" and "molecular design" remains a vibrant area for further exploration with this versatile building block.